Cas no 2034322-42-2 (1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one)
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- AKOS026690972
- 1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one
- 1-(4-methylphenyl)-4-(4-pyridin-4-yloxypiperidine-1-carbonyl)pyrrolidin-2-one
- 4-(4-(pyridin-4-yloxy)piperidine-1-carbonyl)-1-(p-tolyl)pyrrolidin-2-one
- 2034322-42-2
- F6479-2504
-
- Inchi: 1S/C22H25N3O3/c1-16-2-4-18(5-3-16)25-15-17(14-21(25)26)22(27)24-12-8-20(9-13-24)28-19-6-10-23-11-7-19/h2-7,10-11,17,20H,8-9,12-15H2,1H3
- InChI Key: OYZNAMZTARBNTR-UHFFFAOYSA-N
- SMILES: O(C1C=CN=CC=1)C1CCN(C(C2CC(N(C3C=CC(C)=CC=3)C2)=O)=O)CC1
Computed Properties
- Exact Mass: 379.18959167g/mol
- Monoisotopic Mass: 379.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 62.7Ų
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6479-2504-2μmol |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-5μmol |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-10μmol |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-20μmol |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-1mg |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-2mg |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-3mg |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-4mg |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-5mg |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6479-2504-10mg |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one |
2034322-42-2 | 10mg |
$79.0 | 2023-09-08 |
1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on 1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one
Comprehensive Overview of 1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one (CAS No. 2034322-42-2)
The compound 1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one, identified by its CAS No. 2034322-42-2, is a sophisticated organic molecule garnering significant attention in pharmaceutical and biochemical research. Its intricate structure combines a pyrrolidin-2-one core with a 4-methylphenyl group and a pyridin-4-yloxy piperidine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor interactions, which align with current trends in targeted therapy development.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural features of 1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one suggest it could play a role in addressing these needs. Its piperidine-carbonyl linkage and pyridine ring system are frequently explored in the design of compounds targeting neurological and metabolic disorders, topics highly searched in academic and pharmaceutical circles.
From a synthetic chemistry perspective, the preparation of CAS No. 2034322-42-2 involves multi-step organic transformations, including amide coupling and etherification reactions. These methods are widely discussed in forums and publications focusing on heterocyclic chemistry, a trending subject among chemists optimizing green synthesis protocols. The compound’s pyrrolidinone scaffold is also notable for its prevalence in bioactive molecules, further elevating its relevance in medicinal chemistry.
Analytical characterization of 1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical factor for researchers investigating structure-activity relationships (SAR). Given the growing emphasis on AI-driven drug design, computational studies on this compound’s molecular docking properties could unlock new insights into its binding affinities.
Beyond its chemical attributes, the compound’s nomenclature itself reflects its complexity. The systematic name 1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one highlights key functional groups that dominate current literature searches, including “piperidine derivatives” and “pyrrolidinone-based therapeutics.” Such terminology aligns with frequent queries in databases like PubMed and Reaxys, underscoring the compound’s interdisciplinary appeal.
In conclusion, CAS No. 2034322-42-2 represents a compelling subject for both academic and industrial research. Its structural versatility and potential biological relevance position it at the intersection of drug discovery and materials science, two fields experiencing rapid growth. As the scientific community continues to explore targeted molecular interventions, this compound’s unique architecture ensures its place in ongoing discussions about innovation in synthetic and applied chemistry.
2034322-42-2 (1-(4-methylphenyl)-4-[4-(pyridin-4-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)